Cas no 38202-27-6 (Ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate)

• Product Name: Ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate
• CAS No: 38202-27-6
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• MDL: MFCD00009244
• CID: 54827
• PubChem ID: 24853559
• Update Time: 2025-10-24

Ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-(mesitylsulfonyl)oxyacetimidate
• Ethyl O-(2-mesitylenesulfonyl)acetohydroxamate
• Ethyl O-(2-mesitylenesulfonyl)acethydroxamate
• Ethyl O-Mesitylsulfonylacetohydroxamate [Precursor of the Powerful Aminating Reagent]
• C13H19NO4S
• Ethanimidic acid, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]-, ethyl ester
• ethyl O-(2-mesitylsulfonyl)acethydroxamate
• Ethyl O-mesitylsulfonylacetohydroxamate
• O-(2-Mesitylenesulfonyl)acethydroxamicacidethylester
• Ehylo-(2-mesitylenesulfonyl)acet-hydroxamate
• ethyl O-(mesitylenesulfonyl)acetohydroximate
• ethyl O-mesitylenesulfonylacetohydroxamate
• Ethyl O-mesitylsulfo
• ethyl O-methylsulphonylacetohydroxamate
• MSAT
• O-(Mesitylsulfonyl)acetohydroxamsaeure-ethylester
• O-Mesitylsulfonylacetohydroxamic Acid Ethyl Ester
• ethyl (1Z)-N-[(mesitylsulfonyl)oxy]ethanimidoate
• KQCBSWBQAXTILK-WYMLVPIESA-N
• Ethyl o-(mesitylsulfonyl)acetohydroximate
• (E)-ethyl N-mesitylsulfonyloxyacetimidate
• ST51006760
• ethyl (1E)-N-[(mesitylsulphonyl)oxy]ethanimidoate
• ethyl (1E)-N-[(mesitylsulfonyl)oxy]ethanimidoate
• ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate
• ethyl (1E)-N-{[(2,4,6-trimethylp
• Ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate

• MDL： MFCD00009244
• Inchi： 1S/C13H19NO4S/c1-6-17-12(5)14-18-19(15,16)13-10(3)7-9(2)8-11(13)4/h7-8H,6H2,1-5H3/b14-12+
• InChI Key： KQCBSWBQAXTILK-WYMLVPIESA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(=O)(=O)O/N=C(\C)/OCC

Computed Properties

• Exact Mass: 285.10300
• Monoisotopic Mass: 285.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.3

Experimental Properties

• Color/Form: crystal
• Density: 1.2483 (rough estimate)
• Melting Point: 54.0 to 60.0 deg-C
• Boiling Point: 381.7°C at 760 mmHg
• Flash Point: 184.7℃
• Refractive Index: 1.6800 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 73.34000
• LogP: 3.76780
• Sensitiveness: Sensitive to heat and humidity
• Solubility: Not determined

Ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：6-9-21
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate

Comprehensive Overview of Ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate (CAS No. 38202-27-6)

Ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate, with the CAS number 38202-27-6, is a specialized organic compound widely utilized in synthetic chemistry and pharmaceutical research. This compound belongs to the class of sulfonyloxyimino esters, which are pivotal intermediates in the synthesis of various bioactive molecules. Its unique molecular structure, featuring an ethyl ethanimidate group and a 2,4,6-trimethylphenylsulfonyl moiety, makes it a versatile reagent for N-O bond formation and protecting group strategies.

In recent years, the demand for high-purity synthetic intermediates like Ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate has surged, driven by advancements in drug discovery and peptide chemistry. Researchers frequently search for "CAS 38202-27-6 applications" or "sulfonyloxyimino ester synthesis," reflecting its relevance in modern organic methodologies. The compound's stability under mild conditions and compatibility with diverse reaction environments further enhance its utility in green chemistry initiatives.

One of the standout features of 38202-27-6 is its role in click chemistry and bioconjugation. As the scientific community increasingly focuses on targeted drug delivery and biomarker labeling, this compound offers a reliable pathway for introducing sulfonyloxy functionalities into complex molecules. Its low toxicity profile and high selectivity align with the growing emphasis on sustainable chemical processes.

From a technical perspective, Ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate exhibits excellent solubility in polar aprotic solvents such as DMF and acetonitrile, making it ideal for microwave-assisted reactions. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for GMP-compliant production. Users often inquire about "storage conditions for CAS 38202-27-6," highlighting the need for detailed handling guidelines to maintain its efficacy.

The compound's compatibility with automated synthesis platforms has also garnered attention in high-throughput screening applications. As the pharmaceutical industry shifts toward AI-driven molecular design, intermediates like 38202-27-6 serve as building blocks for virtual compound libraries. This aligns with trending searches such as "machine learning in chemical synthesis" and "computational chemistry tools."

In summary, Ethyl (1E)-N-(2,4,6-trimethylphenyl)sulfonyloxyethanimidate (CAS 38202-27-6) represents a critical tool for chemists exploring novel reaction pathways and functional group transformations. Its integration into cutting-edge research areas ensures its continued prominence in both academic and industrial settings.